Cas no 90555-65-0 (3-Ethylphenylboronic acid)

3-Ethylphenylboronic acid structure

Product Name:3-Ethylphenylboronic acid

CAS No:90555-65-0

Molecular Formula:C₈H₁₁BO₂

Molecular Weight:149.982742547989

MDL:MFCD06657721

CID:803187

PubChem ID:16427138

3-Ethylphenylboronic acid Properties

Names and Identifiers

- 3-Ethylphenylboronic acid
- (3-ethylphenyl)boronic acid
- Boronic acid,B-(3-ethylphenyl)-
- m-Ethylphenylboronic Acid
- 3-Ethylphenylboronicacid
- Boronic acid, (3-ethylphenyl)-
- 3-ethylphenyl boronic acid
- 3-(Ethylphenyl)boronic acid
- 3-ETHYLBENZENEBORONIC ACID
- JIMVRUCDZGFJRE-UHFFFAOYSA-N
- Boronic acid, B-(3-ethylphenyl)-
- 3-Ethylphenylboronic acid, AldrichCPR
- CM13568
- AB25651
- AS06032
- BC001415
- B-(3-Ethylphenyl)boronic acid (ACI)
- Benzeneboronic acid, m-ethyl- (7CI)
- Boronic acid, (3-ethylphenyl)- (9CI)
- MFCD06657721
- 90555-65-0
- SCHEMBL692342
- m-ethylphenylboronic acid;3-ethylbenzeneboronic acid;
- SY015916
- DTXSID70586043
- AKOS009319831
- EN300-1262814
- DS-12881
- Z381540870
- BP-11416
- CS-W005541
- J-512434
- +Expand
- MDL： MFCD06657721
- InChIKey： JIMVRUCDZGFJRE-UHFFFAOYSA-N
- Inchi： 1S/C8H11BO2/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6,10-11H,2H2,1H3
- SMILES： OB(C1C=C(CC)C=CC=1)O

Computed Properties

Exact Mass: 150.08500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 150.0852098g/mol
Heavy Atom Count: 11
Complexity: 117
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: -0.07120
PSA: 40.46000
Melting Point: 102.5-107.5 C
Solubility: Slightly soluble (1.8 g/l) (25 º C),
Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),

3-Ethylphenylboronic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26; S36/37
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P305+P351+P338
Risk Phrases： 36/38
Signal Word：Warning

3-Ethylphenylboronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Ethylphenylboronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003795-100mg	3-Ethylphenylboronic acid	90555-65-0	97%	100mg	$7.00	2024-04-20
A2B Chem LLC	AB48569-100mg	3-Ethylphenylboronic acid	90555-65-0	97%	100mg	$6.00	2024-05-20
Aaron	AR0037HH-100mg	3-Ethylphenylboronic acid	90555-65-0	98%	100mg	$5.00	2024-07-18
abcr	AB271889-1 g	3-Ethylphenylboronic acid, 96%; .	90555-65-0	96%	1g	€186.50	2023-04-26
Alichem	A019112345-5g	3-Ethylphenylboronic acid	90555-65-0	97%	5g	$380.16	2023-08-31
Apollo Scientific	OR360133-1g	3-Ethylphenylboronic acid	90555-65-0	97%	1g	£71.00	2023-09-01
Chemenu	CM135334-1g	3-Ethylphenylboronic acid	90555-65-0	97%	1g	$92	2021-08-05
ChemScence	CS-W005541-250mg	3-Ethylphenylboronic acid	90555-65-0	99.98%	250mg	$37.0	2022-04-26
Enamine	EN300-1262814-1.0g	(3-ethylphenyl)boronic acid	90555-65-0	95%	1g	$0.0
eNovation Chemicals LLC	D747436-5g	3-Ethylphenylboronic acid	90555-65-0	97%	5g	$305	2022-06-09

3-Ethylphenylboronic acid Synthesis

Synthetic Circuit 1

2725-82-8

90555-65-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 10 min, -78 °C
1.2 Reagents: Triisopropyl borate Solvents: Tetrahydrofuran ; -78 °C; 10 h, -78 °C; -78 °C → rt

Reference

: Conformational Studies by Dynamic NMR. 74.Stereomutations of the Conformational Enantiomers in Peri-Substituted 1-Acylnaphthalenes

Lunazzi, Lodovico; Mazzanti, Andrea; Alvarez, Anna Munoz, Journal of Organic Chemistry, 2000, 65(10), 3200-3206

3-Ethylphenylboronic acid Raw materials

1-Bromo-3-ethylbenzene

3-Ethylphenylboronic acid Preparation Products

3-Ethylphenylboronic acid (90555-65-0)

3-Ethylphenylboronic acid Related Literature

1. Pd(quinox)-catalyzed allylic relay Suzuki reactions of secondary homostyrenyl tosylates via alkene-assisted oxidative addition

Benjamin J. Stokes,Amanda J. Bischoff,Matthew S. Sigman Chem. Sci. 2014 5 2336

Related Categories

90555-65-0 (3-Ethylphenylboronic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:90555-65-0)3-Ethylphenylboronic acid

Purity:99%

Quantity:25g

Price($):279.0